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Compound of Interest

Compound Name: 2-Amino-5-iodobenzoic acid

Cat. No.: B145736

This guide provides core information for researchers, scientists, and drug development
professionals on the fundamental properties of 2-Amino-5-iodobenzoic acid.

Core Chemical Properties

2-Amino-5-iodobenzoic acid, also known as 5-iodoanthranilic acid, is an organic compound
with key applications in chemical synthesis.[1][2][3] Its fundamental properties, including
molecular formula and molecular weight, are crucial for stoichiometric calculations in
experimental research and drug development.

Property Value Source
Molecular Formula C7HG6INO2 [1112113114]
Molecular Weight 263.03 g/mol [11[2113114]
CAS Number 5326-47-6 [11[2][3]

Logical Relationship of Core Properties

The following diagram illustrates the direct relationship between the chemical name, its
empirical formula, and the resulting molecular weight.
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Relationship between chemical name, formula, and molecular weight.

Note on Experimental Protocols and Signaling Pathways: The provided information focuses on
the fundamental molecular properties of 2-Amino-5-iodobenzoic acid based on the initial
query. Detailed experimental protocols and specific signaling pathways involving this
compound were not available in the search results for this specific request and would require a

more targeted literature search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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